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Compound of Interest

Compound Name: IP6K2-IN-2

CAS No.: 851814-28-3

Cat. No.: B15609187

Get Quote

Disclaimer: The specific inhibitor "IP6K2-IN-2" was not identified in a comprehensive search of

scientific literature. This guide provides an in-depth overview of its intended target, the enzyme

Inositol Hexakisphosphate Kinase 2 (IP6K2), its substrates, products, and known inhibitors.

This information is curated for researchers, scientists, and drug development professionals.

Inositol hexakisphosphate kinase 2 (IP6K2) is a critical enzyme in the inositol phosphate

signaling pathway, catalyzing the synthesis of inositol pyrophosphates, which are vital cellular

messengers.[1] IP6K2 is implicated in a multitude of cellular processes, including apoptosis,

mitochondrial function, and developmental signaling pathways.[2][3][4] Its involvement in

various pathological conditions makes it a compelling target for therapeutic intervention.

Chemical and Physical Properties
This section summarizes the key chemical and physical properties of IP6K2, its primary

substrate (Inositol Hexakisphosphate - IP6), its product (Diphosphoinositol Pentakisphosphate

- IP7), and two known inhibitors, TNP and UNC7467.

Table 1: Properties of Human Inositol Hexakisphosphate Kinase 2 (IP6K2)
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Property Value Reference

NCBI Accession # Q9UHH9 [5]

Molecular Mass 49186 Da [6]

Amino Acid Count 426 [6]

Substrates
Inositol hexakisphosphate

(IP6), ATP
[7]

Km for ATP ~0.7-1.4 mM (for IP6Ks) [7]

Km for IP6 ~0.6-3 µM (for IP6Ks) [7]

Optimal pH ~6.9-7.2 (for IP6K1) [5]

Table 2: Properties of IP6K2 Substrate and Product

Compound Molecular Formula
Molar Mass ( g/mol
)

Key Characteristics

Inositol

Hexakisphosphate

(IP6)

C₆H₁₈O₂₄P₆ 660.04

Principal storage form

of phosphorus in

many plant tissues;

also known as phytic

acid.[1]

Diphosphoinositol

Pentakisphosphate

(IP7)

C₆H₁₉O₂₇P₇ 740.02

A high-energy inositol

pyrophosphate that

acts as a cellular

signaling molecule.[8]

Table 3: Properties of Known IP6K Inhibitors
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Inhibitor Full Name
Molecular
Formula

Molar Mass
( g/mol )

IC₅₀ for
IP6K2

Solubility

TNP

N2-(m-

Trifluorobenz

yl), N6-(p-

nitrobenzyl)p

urine

C₂₀H₁₆F₃N₇O

₂
443.38

Not specified

(pan-inhibitor)

≥10 mg/mL in

DMSO[6]

UNC7467

3-([1,1'-

biphenyl]-4-

yl)benzo[c]iso

xazole-5-

carboxylic

acid

C₂₀H₁₃NO₃ 315.33 4.9 nM

Slightly

soluble in

DMSO (0.1-1

mg/ml)[9][10]

Signaling Pathways Involving IP6K2
IP6K2 is a key regulator in several fundamental signaling cascades. Its activity influences cell

fate decisions, energy metabolism, and embryonic development.

p53-Mediated Apoptosis
IP6K2 is a crucial component of the p53-mediated apoptotic pathway.[1][2] In response to

genotoxic stress, IP6K2 is required for p53 to effectively induce apoptosis.[1] The mechanism

involves a direct binding interaction between IP6K2 and p53.[1] This interaction modulates the

transcriptional activity of p53, steering the cellular response away from cell-cycle arrest and

towards apoptosis by decreasing the expression of pro-arrest genes like p21.[1]
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Caption: IP6K2 interaction with p53 shifts the balance towards apoptosis.

Mitochondrial Homeostasis
IP6K2 plays a significant role in maintaining mitochondrial function and cellular energy

dynamics.[3] Deletion of IP6K2 leads to impaired mitochondrial function, specifically affecting

complex III of the electron transport chain.[3] This results in decreased ATP and

phosphocreatine levels, and an increase in oxidative stress.[3] IP6K2 interacts with creatine

kinase-B (CK-B), an enzyme crucial for energy homeostasis, and this interaction is vital for its

role in mitochondrial regulation.[3] Furthermore, IP6K2 has been shown to regulate mitophagy,

the selective removal of damaged mitochondria, in a manner independent of its kinase activity

by attenuating PINK1 signaling.[4][11]
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Start

1. Add Inhibitor, IP6K2, and IP6
to 384-well plate

2. Add ATP to start reaction

3. Incubate for 2 hours at RT

4. Add ADP-Glo™ Reagent
(Stop reaction, deplete ATP)

5. Incubate for 40 mins at RT

6. Add Kinase Detection Reagent
(Convert ADP to ATP, add Luciferin)

7. Incubate for 30-60 mins at RT

8. Measure Luminescence

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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